5-amino-3-[(Z)-1-cyano-2-[2-(4-nitrophenyl)pyrrol-1-yl]ethenyl]-1-phenylpyrazole-4-carbonitrile

• IUPAC Name: 5-amino-3-[(Z)-1-cyano-2-[2-(4-nitrophenyl)pyrrol-1-yl]ethenyl]-1-phenylpyrazole-4-carbonitrile
• InChI: InChI=1S/C23H15N7O2/c24-13-17(22-20(14-25)23(26)29(27-22)18-5-2-1-3-6-18)15-28-12-4-7-21(28)16-8-10-19(11-9-16)30(31)32/h1-12,15H,26H2/b17-15+
• InChI Key: UWIHASLYVHUFNW-BMRADRMJSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=C(C(=N2)C(=CN3C=CC=C3C4=CC=C(C=C4)[N+](=O)[O-])C#N)C#N)N
• Isomeric SMILES: C1=CC=C(C=C1)N2C(=C(C(=N2)/C(=C/N3C=CC=C3C4=CC=C(C=C4)[N+](=O)[O-])/C#N)C#N)N
• Molecular Formula: C23H15N7O2
• Molecular Weight: 421.4 g/mol

Description

5-amino-3-[(Z)-1-cyano-2-[2-(4-nitrophenyl)pyrrol-1-yl]ethenyl]-1-phenylpyrazole-4-carbonitrile is a complex organic compound with a molecular formula of C23H15N7O2 and a molecular weight of 421.41 g/mol This compound features a pyrazole ring substituted with various functional groups, including an amino group, a cyano group, and a nitrophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-amino-3-[(Z)-1-cyano-2-[2-(4-nitrophenyl)pyrrol-1-yl]ethenyl]-1-phenylpyrazole-4-carbonitrile typically involves multi-step organic reactionsThe nitrophenyl group is then added through a series of coupling reactions .

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the condensation of hydrazine with a 1,3-diketone.

Introduction of Amino and Cyano Groups: The amino group is introduced via nucleophilic substitution, while the cyano group can be added through a cyanation reaction.

Coupling Reactions: The nitrophenyl group is introduced using a Suzuki-Miyaura coupling reaction, which involves the reaction of a boronic acid derivative with a halogenated precursor in the presence of a palladium catalyst.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and high-throughput screening to ensure efficiency and yield .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the amino group, leading to the formation of nitroso or nitro derivatives.

Reduction: Reduction reactions can target the nitrophenyl group, converting it to an amino group.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the cyano and amino groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophiles like amines and thiols can be used in substitution reactions.

Major Products

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of amino derivatives.

Substitution: Formation of substituted pyrazole derivatives.

Scientific Research Applications

5-amino-3-[(Z)-1-cyano-2-[2-(4-nitrophenyl)pyrrol-1-yl]ethenyl]-1-phenylpyrazole-4-carbonitrile has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs targeting specific enzymes and receptors.

Industry: Utilized in the development of new materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of 5-amino-3-[(Z)-1-cyano-2-[2-(4-nitrophenyl)pyrrol-1-yl]ethenyl]-1-phenylpyrazole-4-carbonitrile involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, inhibiting their activity and leading to various biological effects. For example, it may inhibit kinases involved in cell signaling pathways, thereby exerting anticancer effects .

Comparison with Similar Compounds

Similar Compounds

• **5-amino-3-[(Z)-1-cyano-2-[1-(4-nitrophenyl)-1H-pyrrol-2-yl]vinyl]-1-phenylpyrazole-4-carbonitrile .
• **5-amino-3-[(Z)-1-cyano-2-[1-(4-nitrophenyl)-1H-pyrrol-2-yl]vinyl]-1-phenylpyrazole-4-carbonitrile .

Uniqueness

The uniqueness of 5-amino-3-[(Z)-1-cyano-2-[2-(4-nitrophenyl)pyrrol-1-yl]ethenyl]-1-phenylpyrazole-4-carbonitrile lies in its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of the nitrophenyl group, in particular, enhances its potential as a bioactive compound with various applications in medicinal chemistry .